Cas no 1504484-29-0 (3-Hydroxy-1-(pyridin-4-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-Hydroxy-1-(pyridin-4-yl)cyclobutane-1-carboxylic acid
• CAS No: 1504484-29-0
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 5712136
• PubChem ID: 80524157
• Update Time: 2025-06-26

3-Hydroxy-1-(pyridin-4-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS019088751
• 3-hydroxy-1-(pyridin-4-yl)cyclobutane-1-carboxylicacid
• 3-hydroxy-1-(pyridin-4-yl)cyclobutane-1-carboxylic acid
• 1504484-29-0
• EN300-1122382
• Cyclobutanecarboxylic acid, 3-hydroxy-1-(4-pyridinyl)-
• 3-Hydroxy-1-(pyridin-4-yl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C10H11NO3/c12-8-5-10(6-8,9(13)14)7-1-3-11-4-2-7/h1-4,8,12H,5-6H2,(H,13,14)
• InChI Key： KWGAUGLNVIBKMX-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(C2C=CN=CC=2)C1

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 70.4Ų

Experimental Properties

• Density: 1.420±0.06 g/cm3(Predicted)
• Boiling Point: 420.5±45.0 °C(Predicted)
• pka: 2.87±0.40(Predicted)

Additional information on 3-Hydroxy-1-(pyridin-4-yl)cyclobutane-1-carboxylic acid

Research Brief on 3-Hydroxy-1-(pyridin-4-yl)cyclobutane-1-carboxylic acid (CAS: 1504484-29-0)

3-Hydroxy-1-(pyridin-4-yl)cyclobutane-1-carboxylic acid (CAS: 1504484-29-0) is a cyclobutane derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, including a hydroxyl group and a pyridinyl moiety, has been explored for its role as a building block in the synthesis of novel bioactive molecules. Recent studies have highlighted its utility in the development of enzyme inhibitors and receptor modulators, particularly in the context of inflammatory and metabolic diseases.

The synthesis of 3-Hydroxy-1-(pyridin-4-yl)cyclobutane-1-carboxylic acid typically involves multi-step organic reactions, including cycloaddition and functional group transformations. Advanced techniques such as asymmetric synthesis and catalytic methods have been employed to achieve high enantiomeric purity, which is critical for its application in chiral drug development. Recent publications have demonstrated the compound's versatility as an intermediate in the synthesis of complex pharmacophores, underscoring its importance in modern pharmaceutical research.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's potential as a scaffold for designing inhibitors of phosphodiesterase 4 (PDE4), a target implicated in inflammatory diseases such as chronic obstructive pulmonary disease (COPD). The study reported that derivatives of 3-Hydroxy-1-(pyridin-4-yl)cyclobutane-1-carboxylic acid exhibited promising binding affinities and selectivity profiles, suggesting its potential as a lead compound for further optimization. These findings align with the growing interest in cyclobutane-based therapeutics, which offer advantages such as improved metabolic stability and reduced off-target effects.

Another area of active research involves the compound's role in modulating G protein-coupled receptors (GPCRs). A 2022 paper in Bioorganic & Medicinal Chemistry Letters described the synthesis and evaluation of analogs of 3-Hydroxy-1-(pyridin-4-yl)cyclobutane-1-carboxylic acid as allosteric modulators of the adenosine A2A receptor. The study highlighted the compound's ability to enhance receptor signaling, which could have implications for treating neurological disorders such as Parkinson's disease. These results underscore the compound's potential as a versatile tool in GPCR drug discovery.

Despite these promising developments, challenges remain in the practical application of 3-Hydroxy-1-(pyridin-4-yl)cyclobutane-1-carboxylic acid. Issues such as scalability of synthesis, bioavailability, and in vivo stability need to be addressed to fully realize its therapeutic potential. Ongoing research is focused on optimizing the compound's physicochemical properties and exploring its utility in combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further advancements in this area.

In conclusion, 3-Hydroxy-1-(pyridin-4-yl)cyclobutane-1-carboxylic acid (CAS: 1504484-29-0) represents a promising scaffold in medicinal chemistry, with demonstrated applications in enzyme inhibition and receptor modulation. Its unique structural features and synthetic versatility make it a valuable asset in the development of next-generation therapeutics. Future research will likely focus on addressing current limitations and expanding its scope to new therapeutic targets, solidifying its role in the evolving landscape of drug discovery.